BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: CAS Number 13103-
14-0

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-4-(2-ethylphenoxy)aniline

Cat. No.: B1329081

Initial investigations into the provided CAS Number 13103-14-0 have revealed that this
identifier does not correspond to a recognized chemical substance within publicly available
chemical databases and registries. Comprehensive searches across multiple platforms,
including the Chemical Abstracts Service (CAS) registry, have failed to associate this number
with any specific molecular entity.

This suggests one of the following possibilities:

o The CAS number may contain a typographical error. CAS numbers have a specific format,
and a single digit being incorrect will prevent the identification of the intended substance.

e The number may be an internal or proprietary identifier not registered with the public
Chemical Abstracts Service.

e The substance associated with this number may be extremely obscure or has been removed
from public databases.

Consequently, the development of an in-depth technical guide as requested is not feasible at
this time. The core requirements of providing quantitative data, detailed experimental protocols,
and visualizations of signaling pathways are entirely dependent on the identification of a
specific chemical compound and the subsequent retrieval of its associated research and
documentation.
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We recommend that researchers, scientists, and drug development professionals verify the
accuracy of the CAS number and ensure it is a valid, publicly registered identifier. Should a
corrected and valid CAS number be provided, a comprehensive technical guide can be
compiled.

For illustrative purposes, had a valid chemical been identified, the structure of the technical
guide would have included the following sections:

Chemical Identity and Properties

A table summarizing the key physicochemical properties of the compound.

Property Value

IUPAC Name [Correct IUPAC Name]

Molecular Formula [Molecular Formula]

Molecular Weight [Molecular Weight] g/mol
Appearance [Physical State and Color]
Solubility [Solubility Data in Various Solvents]
Melting/Boiling Point [Melting/Boiling Point] °C

pKa [pKa Value(s)]

Biological Activity and Mechanism of Action

This section would detail the known biological effects of the substance, including its target(s)
and the signaling pathways it modulates.

Signaling Pathway Diagram

A Graphviz diagram illustrating the molecular interactions would be presented here.

[Compound Name] Binds [Target Receptor] Activates [Do 1 Effector 1] PhOSphory lates g [Downstream Effector 2] Leads to Cellular Response
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Figure 1: A hypothetical signaling pathway for the identified compound.

Experimental Protocols

Detailed methodologies for key in vitro and in vivo experiments would be provided.

Example: In Vitro Kinase Assay

o Reagents and Materials: A comprehensive list of all necessary buffers, enzymes, substrates,
and detection reagents.

o Assay Procedure:

[e]

Preparation of kinase reaction buffer.

[e]

Serial dilution of the test compound.

o

Incubation of the kinase, substrate, and compound.

[¢]

Initiation of the reaction with ATP.

Termination of the reaction.

[¢]

o Data Analysis:
o Measurement of signal (e.g., luminescence, fluorescence).
o Calculation of percent inhibition.

o Determination of IC50 values using non-linear regression.

Experimental Workflow Diagram

A Graphviz diagram outlining the steps of a typical experimental workflow.
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Figure 2: A generalized workflow for an in vitro experiment.

Quantitative Data Summary

A curated table of all relevant quantitative data from preclinical and clinical studies.

Result (e.g., ]
Assay Type Target . Species Reference
IC50, EC50, Ki)
[e.g., Kinase o
[e.g., EGFR] [Value] nM Human [Citation]
Assay]
[e.g., Cell o
o [e.g., A549] [Value] uM Human [Citation]
Viability]
[e.g., Xenograft] [e.g., Tumor] [Value] % TGl Mouse [Citation]
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Once a valid CAS number is provided, a comprehensive and actionable technical guide will be
generated.

 To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 13103-14-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329081#cas-number-13103140]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1329081#cas-number-13103140
https://www.benchchem.com/product/b1329081#cas-number-13103140
https://www.benchchem.com/product/b1329081#cas-number-13103140
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

